Cas no 1047634-43-4 (Methyl (3,5-dibromo-2,4-dihydroxyphenyl)acetate)

• Product Name: Methyl (3,5-dibromo-2,4-dihydroxyphenyl)acetate
• CAS No: 1047634-43-4
• MF: C₉H₈Br₂O₄
• MW: 339.965421676636
• CID: 2014815
• PubChem ID: 25016148
• Update Time: 2025-04-21

Methyl (3,5-dibromo-2,4-dihydroxyphenyl)acetate Chemical and Physical Properties

Names and Identifiers

• Methyl (3,5-dibromo-2,4-dihydroxyphenyl)acetate
• subereaphenol B
• methyl 2-(3,5-dibromo-2,4-dihydroxyphenyl)acetate
• methyl 2-(2,4-dibromo-3,6-dihydroxyphenyl)acetate
• 1047634-43-4
• CHEMBL447693

• Inchi： 1S/C9H8Br2O4/c1-15-6(12)3-4-2-5(10)9(14)7(11)8(4)13/h2,13-14H,3H2,1H3
• InChI Key： RMRNQYDAEAONQT-UHFFFAOYSA-N
• SMILES： COC(CC1C(O)=C(Br)C(O)=C(Br)C=1)=O

Computed Properties

• Exact Mass: 339.87688Da
• Monoisotopic Mass: 337.87893Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.863
• Topological Polar Surface Area: 66.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Resorcinols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Benzenediols Resorcinols